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Compound Name: Suchilactone

Cat. No.: B14859368

Suchilactone: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Suchilactone, a naturally occurring lignan, has garnered significant interest within the scientific
community for its potential therapeutic applications. This technical guide provides an in-depth
overview of the chemical structure, physicochemical properties, and biological activities of
suchilactone. Notably, this document details its mechanism of action as an inhibitor of the
protein tyrosine phosphatase SHP2, a critical node in oncogenic signaling pathways.
Experimental protocols for key biological assays are provided, and relevant signaling pathways
are visualized to facilitate a deeper understanding of its molecular interactions.

Chemical Structure and Physicochemical Properties

Suchilactone is a dibenzylbutyrolactone lignan with a complex stereochemistry. Its systematic
IUPAC name is (3E,4R)-3-(1,3-benzodioxol-5-ylmethylidene)-4-[(3,4-
dimethoxyphenyl)methyl]joxolan-2-one.

Table 1: Chemical Identifiers for Suchilactone
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Identifier

Value

IUPAC Name

(3E,4R)-3-(1,3-benzodioxol-5-yImethylidene)-4-
[(3,4-dimethoxyphenyl)methylJoxolan-2-one[1]

Molecular Formula

C21H2006[1]

SMILES

COC1=C(C=C(C=C1)C[C@H]\2COC(=0)/C2=C
/C3=CC4=C(C=C3)0C04)OC[1]

CAS Number

50816-74-5[1]

Table 2: Physicochemical Properties of Suchilactone

Property Value Source
Molecular Weight 368.38 g/mol [2]
Orange-yellow to red-brown
Appearance [2]
crystals
Melting Point Data not available
Boiling Point Data not available
Good solubility in chloroform,
ethanol, dichloromethane,
Solubility ethyl acetate, DMSO, and ChemBK, Sigma-Aldrich
acetone.[3] Insoluble in water.
[4]
Stability Stable to light and heat.[2] ChemBK
Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C ]
Storage ScreenLib

for 6 months, -20°C for 1
month.[3]

Natural Occurrence and Isolation
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Suchilactone has been isolated from several plant species, including Melia azedarach,
Monsonia angustifolia, Haplophyllum pedicellatum, Taxus baccata, and Philotheca fitzgeraldii.

[2]13]1[5]

Experimental Protocol: Isolation from Haplophyllum
pedicellatum

While a specific protocol for the isolation of suchilactone from Haplophyllum pedicellatum is
not detailed in the available literature, a general method for the extraction and isolation of
lignans from this plant can be adapted.

Principle: This method involves solvent extraction of the plant material, followed by
chromatographic separation to isolate the lignan fraction.

Methodology:
e Extraction:

o Air-dried and powdered aerial parts of Haplophyllum pedicellatum are extracted with
methanol in a Soxhlet apparatus for 48 hours.[6]

o The methanol extract is concentrated under reduced pressure.

o The resulting residue is suspended in water and partitioned with chloroform.[7]
 Fractionation:

o The chloroform fraction is concentrated to dryness.

o The crude lignan mixture is then subjected to column chromatography on silica gel.

o The column is eluted with a gradient of hexane, ethyl acetate, and methanol.[7]
 Purification:

o Fractions containing suchilactone, as identified by thin-layer chromatography (TLC)
comparison with a standard, are pooled.
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o Further purification can be achieved by preparative high-performance liquid
chromatography (HPLC) to yield pure suchilactone.[6]

Chemical Synthesis

A complete total synthesis of suchilactone has not been explicitly detailed in the reviewed
literature. However, general synthetic strategies for dibenzylbutyrolactone lignans can be
applied. These often involve the stereoselective formation of the butyrolactone core and the
subsequent introduction of the substituted benzyl and benzylidene moieties.[2][5][8][9][10]

Biological Activities and Mechanism of Action

Suchilactone exhibits a range of biological activities, including anti-cancer, antioxidant, anti-
inflammatory, and antibacterial properties.

Anti-Cancer Activity: SHP2 Inhibition

The most well-documented activity of suchilactone is its role as an inhibitor of Src homology
region 2 domain-containing phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine
phosphatase that plays a crucial role in the RAS-ERK signaling pathway, which is frequently
hyperactivated in various cancers.

Mechanism of Action:

Suchilactone binds to the SHP2 protein and inhibits its activation, thereby suppressing
downstream signaling.[5] This leads to the inhibition of the ERK pathway, which is involved in
cell proliferation, and the promotion of the apoptosis pathway.[5]

Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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